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Compound of Interest

Compound Name:
Dimethyl 1,5-

naphthalenedisulfonate

Cat. No.: B1361604 Get Quote

In-Depth Technical Guide to Dimethyl 1,5-
Naphthalenedisulfonate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of Dimethyl 1,5-naphthalenedisulfonate. The information is presented to support

research and development activities, particularly in the fields of chemistry and drug

development.

Core Physical and Chemical Properties
Dimethyl 1,5-naphthalenedisulfonate is a diester derivative of 1,5-naphthalenedisulfonic

acid. It is also known by its synonym, 1,5-naphthalenedisulfonic acid dimethyl ester[1][2]. The

compound presents as a white to almost white powder or crystalline solid[2].

Quantitative Data Summary
For ease of comparison and reference, the key quantitative physical and chemical properties of

Dimethyl 1,5-naphthalenedisulfonate are summarized in the table below. It is important to

note that experimental data for certain properties, such as boiling point and density, are not

readily available in the cited literature.
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Property Value Source(s)

CAS Number 20779-13-9 [1][2]

Molecular Formula C₁₂H₁₂O₆S₂ [1]

Molecular Weight 316.34 g/mol

Appearance
White to almost white powder

to crystal
[2]

Melting Point 201.0 to 205.0 °C [2]

Boiling Point Data not available

Density Data not available

Solubility Data not available

Experimental Protocols
Synthesis of Dimethyl 1,5-Naphthalenedisulfonate
A detailed, peer-reviewed experimental protocol for the direct synthesis of Dimethyl 1,5-
naphthalenedisulfonate could not be identified in the available literature. However, the

synthesis would logically proceed via the esterification of 1,5-naphthalenedisulfonic acid with

methanol. This type of reaction is typically acid-catalyzed.

A general conceptual workflow for such a synthesis is presented below. This is a theoretical

pathway and would require optimization and validation in a laboratory setting.
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Conceptual Synthesis Workflow
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Caption: Conceptual workflow for the synthesis of Dimethyl 1,5-naphthalenedisulfonate.

Analytical Characterization
The primary method for the structural confirmation and purity assessment of Dimethyl 1,5-
naphthalenedisulfonate is Nuclear Magnetic Resonance (NMR) spectroscopy.

Proton NMR (¹H NMR): The ¹H NMR spectrum is a key analytical tool for confirming the

structure of the compound. While specific spectral data with peak assignments were not

available in the searched literature, a representative spectrum can be obtained from chemical

suppliers.
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Gas Chromatography (GC): Purity analysis of Dimethyl 1,5-naphthalenedisulfonate is often

performed using Gas Chromatography, with a typical purity specification of greater than 98.0%

[2].

Reactivity and Stability
Detailed studies on the specific reactivity and stability of Dimethyl 1,5-
naphthalenedisulfonate are not extensively documented in the public domain. General

chemical principles suggest that as a sulfonate ester, it would be susceptible to hydrolysis

under strong acidic or basic conditions, yielding 1,5-naphthalenedisulfonic acid and methanol.

The compound is expected to be stable under standard storage conditions, away from strong

oxidizing agents.

Biological Activity and Signaling Pathways
Currently, there is no publicly available research detailing the biological activity of Dimethyl
1,5-naphthalenedisulfonate or its involvement in any specific cellular signaling pathways. In

silico studies on naphthalene derivatives have explored their potential for various

pharmacological activities, including anticancer properties[3]. However, these are general

studies on the broader class of compounds and do not provide specific data for Dimethyl 1,5-
naphthalenedisulfonate.

Due to the absence of experimental data on its biological effects, no diagrams of signaling

pathways or experimental workflows involving this specific compound can be provided at this

time.

Conclusion
Dimethyl 1,5-naphthalenedisulfonate is a well-defined chemical entity with established basic

physical properties. However, a significant gap exists in the scientific literature regarding its

detailed synthesis protocol, comprehensive quantitative properties, and, most notably, its

biological activity and potential applications in drug development. Further research is required

to elucidate these aspects and to explore the potential of this compound in a biological or

pharmaceutical context. Researchers interested in this molecule are encouraged to perform

exploratory studies to determine its bioactivity profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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